![molecular formula C19H17N3O4 B2489729 4-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one CAS No. 1251596-34-5](/img/structure/B2489729.png)
4-((3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
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Description
Oxadiazole and benzoxazinone derivatives are important in the field of medicinal chemistry and materials science due to their broad spectrum of biological and chemical properties. These compounds have been extensively studied for their potential applications in various domains, including pharmacology and materials engineering.
Synthesis Analysis
The synthesis of oxadiazole and benzoxazinone derivatives typically involves multistep chemical reactions, often starting from phenyl or substituted phenyl compounds. For example, Guguloth (2019) detailed the synthesis of (substituted-phenyl-1,2,4-oxadiazol-5-yl) methyl-2-(3-oxo-2,3-dihydro-4Hbenzo[b][1,4] oxazin-4-yl)acetate derivatives, characterized by spectroscopic methods confirming their structures in high yield and good accordance with proposed structures (Guguloth, 2019).
Molecular Structure Analysis
Crystal structure and Hirshfeld surface analysis are crucial for understanding the molecular structure of these compounds. Kumara et al. (2017) performed such analyses on novel oxadiazole derivatives, revealing insights into their molecular geometry, conformation, and intermolecular interactions, which are essential for understanding their chemical behavior (Kumara et al., 2017).
Mechanism of Action
Target of Action
The compound contains an oxadiazole ring and a benzoxazinone moiety. Compounds with these structures have been found to exhibit various biological activities . For instance, indole derivatives (which are structurally similar to oxadiazoles) have shown antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure and could be influenced by factors such as its size, polarity, and the presence of functional groups. For instance, the ethoxyphenyl and oxadiazolyl groups in the compound might influence its solubility and therefore its absorption and distribution in the body .
properties
IUPAC Name |
4-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O4/c1-2-24-14-7-5-6-13(10-14)19-20-17(26-21-19)11-22-15-8-3-4-9-16(15)25-12-18(22)23/h3-10H,2,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVGAMHNNVRZEMS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=NOC(=N2)CN3C(=O)COC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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